Cas no 892760-67-7 (3-(benzenesulfonyl)-6-fluoro-1-(4-methylphenyl)methyl-7-(morpholin-4-yl)-1,4-dihydroquinolin-4-one)

• Product Name: 3-(benzenesulfonyl)-6-fluoro-1-(4-methylphenyl)methyl-7-(morpholin-4-yl)-1,4-dihydroquinolin-4-one
• CAS No: 892760-67-7
• MF: C₂₇H₂₅FN₂O₄S
• MW: 492.561809301376
• CID: 6043289
• PubChem ID: 16020529
• Update Time: 2025-06-29

3-(benzenesulfonyl)-6-fluoro-1-(4-methylphenyl)methyl-7-(morpholin-4-yl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-6-fluoro-1-(4-methylphenyl)methyl-7-(morpholin-4-yl)-1,4-dihydroquinolin-4-one
• 3-(benzenesulfonyl)-6-fluoro-1-[(4-methylphenyl)methyl]-7-morpholin-4-ylquinolin-4-one
• 4(1H)-Quinolinone, 6-fluoro-1-[(4-methylphenyl)methyl]-7-(4-morpholinyl)-3-(phenylsulfonyl)-
• 892760-67-7
• CHEMBL1879918
• F1609-0546
• NCGC00123491-01
• E599-0065
• AKOS001917045
• 6-fluoro-1-(4-methylbenzyl)-7-morpholino-3-(phenylsulfonyl)quinolin-4(1H)-one
• 3-(benzenesulfonyl)-6-fluoro-1-[(4-methylphenyl)methyl]-7-(morpholin-4-yl)-1,4-dihydroquinolin-4-one
• HMS1867G05

• Inchi： 1S/C27H25FN2O4S/c1-19-7-9-20(10-8-19)17-30-18-26(35(32,33)21-5-3-2-4-6-21)27(31)22-15-23(28)25(16-24(22)30)29-11-13-34-14-12-29/h2-10,15-16,18H,11-14,17H2,1H3
• InChI Key： OXSZRGIWCVRCPH-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(C)C=C2)C2=C(C=C(F)C(N3CCOCC3)=C2)C(=O)C(S(C2=CC=CC=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 492.15190662g/mol
• Monoisotopic Mass: 492.15190662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 883
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.351±0.06 g/cm3(Predicted)
• Boiling Point: 730.7±60.0 °C(Predicted)
• pka: 0.73±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 3-(benzenesulfonyl)-6-fluoro-1-(4-methylphenyl)methyl-7-(morpholin-4-yl)-1,4-dihydroquinolin-4-one

Comprehensive Analysis of 3-(benzenesulfonyl)-6-fluoro-1-(4-methylphenyl)methyl-7-(morpholin-4-yl)-1,4-dihydroquinolin-4-one (CAS No. 892760-67-7)

The compound 3-(benzenesulfonyl)-6-fluoro-1-(4-methylphenyl)methyl-7-(morpholin-4-yl)-1,4-dihydroquinolin-4-one (CAS No. 892760-67-7) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a quinolin-4-one core with benzenesulfonyl, fluoro, and morpholin-4-yl substituents, making it a subject of interest in pharmaceutical and materials science research. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries from researchers and industry professionals.

One of the most frequently asked questions about this compound revolves around its synthetic pathway. The molecule is typically synthesized through multi-step organic reactions, including Suzuki coupling and nucleophilic substitution, to introduce the benzenesulfonyl and morpholin-4-yl groups. Researchers often explore its structure-activity relationship (SAR) to optimize its performance in target applications, such as enzyme inhibition or fluorescence labeling. The presence of the fluoro substituent enhances its metabolic stability, a feature highly sought after in drug discovery.

In the context of current scientific trends, 3-(benzenesulfonyl)-6-fluoro-1-(4-methylphenyl)methyl-7-(morpholin-4-yl)-1,4-dihydroquinolin-4-one aligns with the growing demand for small-molecule modulators in precision medicine. Its potential as a kinase inhibitor has been explored in oncology research, where targeted therapies are gaining traction. Additionally, its photophysical properties make it a candidate for organic light-emitting diodes (OLEDs), a hot topic in materials science due to the push for energy-efficient displays.

Another area of interest is the compound's solubility and bioavailability, which are critical for its practical use. The morpholin-4-yl group improves water solubility, while the benzenesulfonyl moiety contributes to its lipophilicity, striking a balance for drug delivery systems. Researchers frequently search for derivatives or analogues of this compound to fine-tune these properties, reflecting the broader trend of structure-based drug design.

From an industrial perspective, CAS No. 892760-67-7 is often discussed in forums focusing on high-value fine chemicals. Its niche applications in catalysis and functional materials underscore its versatility. For example, its electron-rich quinolin-4-one core can serve as a ligand in transition-metal catalysis, a field experiencing rapid growth due to the demand for sustainable chemical processes.

In summary, 3-(benzenesulfonyl)-6-fluoro-1-(4-methylphenyl)methyl-7-(morpholin-4-yl)-1,4-dihydroquinolin-4-one represents a fascinating intersection of chemistry and applied science. Its multifaceted nature addresses key challenges in drug development, materials engineering, and green chemistry, making it a compound worth watching in the coming years. As research continues, its potential to answer pressing questions in these fields remains unparalleled.